Cas no 1340535-79-6 (N-[(pyrimidin-5-yl)methyl]cyclopentanamine)

• Product Name: N-[(pyrimidin-5-yl)methyl]cyclopentanamine
• CAS No: 1340535-79-6
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5159105
• PubChem ID: 62758745
• Update Time: 2026-03-04

N-[(pyrimidin-5-yl)methyl]cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-(pyrimidin-5-ylmethyl)cyclopentanamine
• N-[(pyrimidin-5-yl)methyl]cyclopentanamine
• 5-Pyrimidinemethanamine, N-cyclopentyl-

• Inchi： 1S/C10H15N3/c1-2-4-10(3-1)13-7-9-5-11-8-12-6-9/h5-6,8,10,13H,1-4,7H2
• InChI Key： IUKLARJANPNQFU-UHFFFAOYSA-N
• SMILES： N(CC1=CN=CN=C1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 137
• XLogP3: 0.8
• Topological Polar Surface Area: 37.8

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 300.9±17.0 °C at 760 mmHg

N-[(pyrimidin-5-yl)methyl]cyclopentanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-[(pyrimidin-5-yl)methyl]cyclopentanamine

N-[(pyrimidin-5-yl)methyl]cyclopentanamine (CAS No. 1340535-79-6): A Comprehensive Overview

N-[(pyrimidin-5-yl)methyl]cyclopentanamine (CAS No. 1340535-79-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrimidine and cyclopentylamine structure, is increasingly being explored for its potential applications in drug discovery and material science. Its molecular formula and precise structural attributes make it a valuable intermediate in synthetic chemistry.

The growing interest in N-[(pyrimidin-5-yl)methyl]cyclopentanamine is driven by its versatility and relevance in modern research. Scientists are particularly intrigued by its potential role in developing novel therapeutic agents, given the prominence of pyrimidine derivatives in medicinal chemistry. This compound's unique properties align with current trends in small-molecule drug development and targeted therapies, making it a subject of ongoing investigation.

One of the key features of CAS 1340535-79-6 is its structural framework, which combines a pyrimidine ring with a cyclopentylamine moiety. This combination offers distinct advantages in molecular interactions, such as enhanced binding affinity and selectivity. Researchers are exploring its potential in designing kinase inhibitors and other bioactive molecules, addressing critical challenges in diseases like cancer and neurological disorders.

In addition to its pharmaceutical applications, N-[(pyrimidin-5-yl)methyl]cyclopentanamine is also being studied for its utility in material science. Its stable yet reactive nature makes it a candidate for developing advanced polymers and coatings. The compound's compatibility with various synthetic protocols further enhances its appeal in industrial and academic settings.

The synthesis of N-[(pyrimidin-5-yl)methyl]cyclopentanamine involves multi-step organic reactions, often starting from readily available precursors. Optimizing its production process is a focal point for researchers aiming to improve yield and purity. Recent advancements in green chemistry have also influenced its synthesis, with efforts to reduce waste and improve sustainability.

Market demand for CAS 1340535-79-6 is on the rise, driven by its expanding applications. Pharmaceutical companies and research institutions are increasingly sourcing this compound for preclinical studies. Its role in high-throughput screening and fragment-based drug design underscores its importance in modern drug discovery pipelines.

From a regulatory perspective, N-[(pyrimidin-5-yl)methyl]cyclopentanamine is compliant with global safety standards, provided it is handled under appropriate laboratory conditions. Researchers emphasize the importance of proper storage and handling to maintain its stability and efficacy over time.

Looking ahead, the future of N-[(pyrimidin-5-yl)methyl]cyclopentanamine appears promising. As scientific understanding of its properties deepens, new applications are likely to emerge. Its integration into AI-driven drug discovery platforms and computational chemistry tools highlights its relevance in cutting-edge research methodologies.

For those seeking detailed technical data on CAS 1340535-79-6, reputable chemical databases and suppliers offer comprehensive specifications. Researchers are encouraged to consult peer-reviewed literature for the latest findings on its synthesis, characterization, and applications.

In summary, N-[(pyrimidin-5-yl)methyl]cyclopentanamine represents a compelling area of study in contemporary chemistry. Its structural uniqueness and functional versatility position it as a valuable asset in both pharmaceutical and material science research. As innovation continues, this compound is poised to play an increasingly significant role in addressing complex scientific challenges.